Cas no 2202286-50-6 (3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile)

• Product Name: 3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile
• CAS No: 2202286-50-6
• MF: C₁₈H₁₅N₇O
• MW: 345.358001947403
• CID: 6009608
• PubChem ID: 126929663
• Update Time: 2025-07-17

3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile
• 3-[3-[(6-oxo-3-pyridin-4-ylpyridazin-1-yl)methyl]azetidin-1-yl]pyrazine-2-carbonitrile
• F6604-9738
• 3-(3-{[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)pyrazine-2-carbonitrile
• 2202286-50-6
• AKOS032917515

• Inchi： 1S/C18H15N7O/c19-9-16-18(22-8-7-21-16)24-10-13(11-24)12-25-17(26)2-1-15(23-25)14-3-5-20-6-4-14/h1-8,13H,10-12H2
• InChI Key： KGKYAVFWOCXFKU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CN=CC=2)=NN1CC1CN(C2C(C#N)=NC=CN=2)C1

Computed Properties

• Exact Mass: 345.13380813g/mol
• Monoisotopic Mass: 345.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.4Ų

Additional information on 3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile

Comprehensive Analysis of 3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile (CAS No. 2202286-50-6)

The compound 3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile (CAS No. 2202286-50-6) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyridazine core with a pyrazine moiety, linked through an azetidine ring, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. The pyridin-4-yl and pyrazine-2-carbonitrile groups in this compound are known to enhance binding affinity to specific protein targets, a feature highly sought after in precision medicine. This aligns with trending topics such as "personalized cancer therapy" and "AI-driven drug design," which dominate scientific discussions and search engine queries. The compound's dihydropyridazin-1-yl scaffold further contributes to its metabolic stability, a critical factor in pharmacokinetic optimization.

From a synthetic perspective, the incorporation of an azetidin-1-yl linker in 3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile offers advantages in terms of conformational rigidity, which can improve target selectivity. This is particularly relevant given the current focus on "fragment-based drug discovery" and "allosteric modulation," as evidenced by frequent searches in academic databases. The compound’s carbonitrile group also provides a handle for further derivatization, enabling medicinal chemists to explore structure-activity relationships (SAR) more efficiently.

Beyond its chemical attributes, the compound’s potential applications in treating neurodegenerative diseases have sparked interest. The pyridazine and pyrazine motifs are recurrent in molecules targeting protein misfolding, a hot topic in Alzheimer’s and Parkinson’s research. This connection to high-impact areas ensures that CAS No. 2202286-50-6 remains a subject of active investigation, with publications and patents increasingly referencing its utility. Such trends are reflected in the rising number of queries like "small molecules for neurodegeneration" and "kinase inhibitors in CNS disorders."

In conclusion, 3-(3-{6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylmethyl}azetidin-1-yl)pyrazine-2-carbonitrile represents a compelling case study in modern drug development. Its multifaceted chemistry addresses key challenges in bioavailability and target engagement, while its relevance to cutting-edge therapeutic areas ensures sustained scientific and commercial interest. As the pharmaceutical industry continues to embrace computational tools and high-throughput screening, compounds like this will undoubtedly play a pivotal role in shaping future therapies.